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Compound of Interest

Compound Name: Nppb

Cat. No.: B1680010 Get Quote

Essential Safety and Handling of NPPB
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of all laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the handling of NPPB (5-nitro-2-[(3-phenylpropyl)amino]-

benzoic acid), including personal protective equipment (PPE) recommendations, operational

procedures, and disposal plans.

Chemical and Physical Properties of NPPB
A summary of the key quantitative data for NPPB is provided in the table below for easy

reference.
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Property Value

CAS Number 107254-86-4

Molecular Formula C16H16N2O4

Molecular Weight 300.31 g/mol

Melting Point 178-179°C

Boiling Point 523.5°C at 760 mmHg

Density 1.323 g/cm³

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
While NPPB is not classified as a hazardous substance according to the Globally Harmonized

System (GHS), it is crucial to follow standard laboratory safety protocols as the chemical,

physical, and toxicological properties have not been exhaustively investigated.[1] The following

personal protective equipment is recommended to minimize exposure:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use impermeable and resistant gloves. Given that no specific glove

material recommendation is available, nitrile gloves are a common and appropriate choice

for general chemical handling.

Respiratory Protection: For operations that may generate dust or aerosols, a type N95 (US)

or type P1 (EN143) respirator filter is recommended.

Body Protection: A standard laboratory coat should be worn to protect street clothing.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is vital for ensuring safety and preventing

contamination.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form or preparing solutions.
Ensure that an eyewash station and safety shower are readily accessible.
Before starting, confirm that all necessary PPE is available and in good condition.

2. Handling and Experimental Procedure:

Avoid direct contact with the skin and eyes.
Minimize the creation of dust when handling the solid form.
When preparing solutions, add the solid NPPB to the solvent slowly to avoid splashing.
Keep containers of NPPB tightly closed when not in use.

3. Storage:

Store NPPB in a cool, dry, and well-ventilated area.[2]
The recommended storage temperature is between 2-8°C.
Keep it away from incompatible materials.

Disposal Plan
Proper disposal of NPPB and any contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing NPPB, including unused material, contaminated labware, and

disposable PPE, in a designated and clearly labeled hazardous waste container.

Disposal Method:

Dispose of chemical waste in accordance with all applicable federal, state, and local

regulations. Contact your institution's environmental health and safety (EHS) department

for specific guidance on chemical waste disposal procedures.

Do not dispose of NPPB down the drain or in the general trash.
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Visual Workflow for Safe Handling and Disposal of
NPPB
The following diagram illustrates the logical steps for the safe handling and disposal of NPPB
in a laboratory setting.

Preparation Handling Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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